Cas no 2411336-04-2 (tert-butyl N-({5-(2E)-4-(dimethylamino)but-2-enamidospiro3.4octan-6-yl}methyl)carbamate)

• Product Name: tert-butyl N-({5-(2E)-4-(dimethylamino)but-2-enamidospiro3.4octan-6-yl}methyl)carbamate
• CAS No: 2411336-04-2
• MF: C₂₀H₃₅N₃O₃
• MW: 365.510205507278
• CID: 5360728
• PubChem ID: 146098072
• Update Time: 2025-10-23

tert-butyl N-({5-(2E)-4-(dimethylamino)but-2-enamidospiro3.4octan-6-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Z3952174566
• tert-butyl N-({5-[(2E)-4-(dimethylamino)but-2-enamido]spiro[3.4]octan-6-yl}methyl)carbamate
• Tert-butyl N-[[8-[[(E)-4-(dimethylamino)but-2-enoyl]amino]spiro[3.4]octan-7-yl]methyl]carbamate
• tert-butyl N-({5-(2E)-4-(dimethylamino)but-2-enamidospiro3.4octan-6-yl}methyl)carbamate

• Inchi： 1S/C20H35N3O3/c1-19(2,3)26-18(25)21-14-15-9-12-20(10-7-11-20)17(15)22-16(24)8-6-13-23(4)5/h6,8,15,17H,7,9-14H2,1-5H3,(H,21,25)(H,22,24)/b8-6+
• InChI Key： AMUYIJYZKWKZEL-SOFGYWHQSA-N
• SMILES： O=C(/C=C/CN(C)C)NC1C(CNC(=O)OC(C)(C)C)CCC21CCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 533
• XLogP3: 2.5
• Topological Polar Surface Area: 70.7

Additional information on tert-butyl N-({5-(2E)-4-(dimethylamino)but-2-enamidospiro3.4octan-6-yl}methyl)carbamate

tert-butyl N-({5-(2E)-4-(dimethylamino)but-2-enamidospiro3.4octan-6-yl}methyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-({5-(2E)-4-(dimethylamino)but-2-enamidospiro3.4octan-6-yl}methyl)carbamate, identified by the CAS number CAS 2411336-04-2, represents a significant advancement in the field of organic chemistry, particularly in the synthesis of complex heterocyclic compounds. This compound is a derivative of tert-butyl carbamate, which serves as a versatile building block in various chemical reactions. Its structure incorporates a spiro ring system, which adds complexity and functionality to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of this compound involves a multi-step process that combines principles from stereochemistry, catalysis, and organic synthesis. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity, leveraging cutting-edge techniques such as microwave-assisted synthesis and continuous flow chemistry. These advancements have not only improved the efficiency of production but also opened new avenues for exploring its potential applications in drug discovery and materials science.

One of the most notable features of this compound is its ability to act as a precursor in the synthesis of bioactive molecules. The presence of the dimethylamino group introduces unique electronic properties, which can influence the molecule's interaction with biological systems. Researchers have demonstrated that derivatives of this compound exhibit promising activity in inhibiting key enzymes involved in various pathological processes, such as cancer and neurodegenerative diseases.

In addition to its biological applications, this compound has also been explored for its potential in materials science. The spiro ring system contributes to the molecule's rigidity and stability, making it a candidate for applications in supramolecular chemistry and nanotechnology. Recent studies have investigated its use as a building block for self-assembling materials, where its structural integrity plays a crucial role in forming ordered nanostructures.

The study of this compound has also led to new insights into the mechanisms of spirocyclic formation. By analyzing the stereochemical outcomes of its synthesis, researchers have developed novel strategies for controlling the stereochemistry of complex molecules. These findings have implications not only for this specific compound but also for broader classes of spirocyclic compounds, paving the way for more efficient and selective synthetic routes.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of this compound. As industries increasingly prioritize sustainability, evaluating the environmental impact of chemical compounds becomes essential. Preliminary studies suggest that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. Further research is needed to fully characterize its environmental fate and develop strategies for minimizing ecological risks.

In conclusion, tert-butyl N-({5-(2E)-4-(dimethylamino)but-2-enamidospiro3.4octan-6-yl}methyl)carbamate stands as a testament to the ingenuity and progress in modern organic chemistry. Its intricate structure, versatile properties, and wide-ranging applications make it a focal point for ongoing research efforts across multiple disciplines. As new discoveries emerge, this compound continues to inspire innovative solutions in drug development, materials science, and sustainable chemistry.